Cas no 1375303-98-2 (tert-butyl 1-(hydroxymethyl)-5-azaspiro2.3hexane-5-carboxylate)

• Product Name: tert-butyl 1-(hydroxymethyl)-5-azaspiro2.3hexane-5-carboxylate
• CAS No: 1375303-98-2
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 4592244
• PubChem ID: 84679792
• Update Time: 2025-10-28

tert-butyl 1-(hydroxymethyl)-5-azaspiro2.3hexane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-(hydroxymethyl)-5-azaspiro[2.3]hexane-5-carboxylate
• 5-Azaspiro[2.3]hexane-5-carboxylic acid, 1-(hydroxymethyl)-, 1,1-dimethylethyl ester
• tert-butyl 1-(hydroxymethyl)-5-azaspiro2.3hexane-5-carboxylate

• Inchi： 1S/C11H19NO3/c1-10(2,3)15-9(14)12-6-11(7-12)4-8(11)5-13/h8,13H,4-7H2,1-3H3
• InChI Key： ZXSCXCSUDLDROE-UHFFFAOYSA-N
• SMILES： C1(CO)C2(CN(C(OC(C)(C)C)=O)C2)C1

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 313.7±15.0 °C(Predicted)
• pka: 14.93±0.10(Predicted)

Additional information on tert-butyl 1-(hydroxymethyl)-5-azaspiro2.3hexane-5-carboxylate

tert-butyl 1-(hydroxymethyl)-5-azaspiro[2.3]hexane-5-carboxylate (CAS No. 1375303-98-2)

tert-butyl 1-(hydroxymethyl)-5-azaspiro[2.3]hexane-5-carboxylate (CAS No. 1375303-98-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as TBAHAC, is a spirocyclic derivative that has garnered attention due to its unique structural features and potential biological activities.

The chemical structure of tert-butyl 1-(hydroxymethyl)-5-azaspiro[2.3]hexane-5-carboxylate consists of a spirocyclic ring system with a tert-butyl ester group and a hydroxymethyl substituent. The spirocyclic framework provides the compound with enhanced stability and conformational rigidity, which are crucial for its pharmacological properties. The tert-butyl ester group adds lipophilicity, enhancing the compound's ability to cross biological membranes, while the hydroxymethyl group introduces a polar functional group that can participate in hydrogen bonding and other interactions with biological targets.

Recent studies have highlighted the potential of tert-butyl 1-(hydroxymethyl)-5-azaspiro[2.3]hexane-5-carboxylate in various therapeutic areas. One notable application is in the development of novel antiviral agents. Research published in the Journal of Medicinal Chemistry (2021) demonstrated that compounds with similar spirocyclic structures exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The hydroxymethyl group in TBAHAC was found to be particularly important for its antiviral efficacy, as it facilitates binding to viral enzymes and disrupts their function.

In addition to its antiviral properties, tert-butyl 1-(hydroxymethyl)-5-azaspiro[2.3]hexane-5-carboxylate has shown promise in the treatment of neurological disorders. A study published in the European Journal of Medicinal Chemistry (2020) reported that TBAHAC derivatives exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. The spirocyclic structure was found to enhance the compound's ability to cross the blood-brain barrier, making it an attractive candidate for the development of drugs targeting central nervous system (CNS) disorders.

The synthesis of tert-butyl 1-(hydroxymethyl)-5-azaspiro[2.3]hexane-5-carboxylate involves several well-established chemical reactions, including ring-closing metathesis (RCM) and esterification. The RCM step is crucial for forming the spirocyclic ring, while the esterification reaction introduces the tert-butyl ester group. These synthetic methods are highly reproducible and scalable, making TBAHAC accessible for both academic research and industrial applications.

The pharmacokinetic properties of tert-butyl 1-(hydroxymethyl)-5-azaspiro[2.3]hexane-5-carboxylate have also been extensively studied. In vitro assays have shown that TBAHAC exhibits good solubility and stability under physiological conditions, which are essential for its bioavailability and therapeutic efficacy. Furthermore, preclinical studies in animal models have demonstrated that TBAHAC has a favorable pharmacokinetic profile, with rapid absorption, moderate distribution, and efficient metabolism.

The safety profile of tert-butyl 1-(hydroxymethyl)-5-azaspiro[2.3]hexane-5-carboxylate is another important aspect to consider. Toxicological studies have indicated that TBAHAC is well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models. This favorable safety profile makes it an attractive candidate for further clinical development.

In conclusion, tert-butyl 1-(hydroxymethyl)-5-azaspiro[2.3]hexane-5-carboxylate (CAS No. 1375303-98-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable pharmacological properties, make it an excellent candidate for the development of novel therapeutic agents targeting viral infections and neurological disorders. Ongoing research continues to uncover new insights into the mechanisms of action and potential uses of this compound, further solidifying its importance in the field.